2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 2-methyl-N-(4-methylsulfanylphenyl)oxolan-3-amine
• InChI: InChI=1S/C12H17NOS/c1-9-12(7-8-14-9)13-10-3-5-11(15-2)6-4-10/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key: YPKZGXUVBNHNLL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NC2=CC=C(C=C2)SC

Description

2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine (CAS 1556533-32-4) is a chemical compound with the molecular formula C12H17NOS and a molecular weight of 223.33 g/mol . This amine derivative features a tetrahydrofuran (oxolane) ring and a para-(methylsulfanyl)phenyl group, a structure of significant interest in medicinal chemistry research. While specific biological data for this exact compound is limited, its structure is highly relevant for investigating dual-acting therapeutic agents. The methylsulfanyl (S-CH3) phenyl moiety is a key structural feature in known bioactive molecules, particularly in the development of selective cyclooxygenase-2 (COX-2) inhibitors and compounds with antimicrobial properties . Research on similar molecular scaffolds, such as 2-(4-methylsulfonylphenyl)indole derivatives, has demonstrated potent dual antimicrobial and anti-inflammatory activities, showing efficacy against challenging pathogens including methicillin-resistant Staphylococcus aureus (MRSA) and Gram-negative bacteria like E. coli and K. pneumoniae . Consequently, this compound serves as a valuable building block for synthesizing novel derivatives for high-throughput screening in infectious disease and inflammation research. Applications & Research Value: • Medicinal Chemistry: A versatile intermediate for the design and synthesis of novel small molecules targeting inflammatory pathways and microbial infections. • Pharmacological Probe: Useful for structure-activity relationship (SAR) studies to optimize activity and selectivity, particularly around COX enzyme inhibition . • Chemical Biology: Can be utilized to develop molecular hybrids that combine anti-inflammatory and antimicrobial mechanisms in a single agent, addressing complex disease states . This product is intended for research purposes in a controlled laboratory setting only. It is not for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Nucleophilic Substitution on Oxolane Derivatives

One common approach involves nucleophilic substitution reactions on pre-formed oxolane rings bearing suitable leaving groups. For example, starting from 3-hydroxyoxolane derivatives, the introduction of methyl and methylsulfanyl groups can be achieved via nucleophilic attack using methylating agents and thiol reagents, respectively.

Reaction Scheme:

Oxolane-3-ol derivative + methylating agent → 2-Methyl oxolane derivative
2-Methyl oxolane derivative + methylthiol (or methylsulfanyl source) → Target compound

Multi-Component Reactions (MCRs)

Recent advances have employed multicomponent reactions to synthesize the target molecule efficiently. For instance, a three-component reaction involving a substituted phenyl aldehyde, a thiol, and an oxolane-based amine precursor under catalytic conditions.

Research Findings:

• A four-component one-pot synthesis of similar heterocyclic compounds utilized ethyl acetoacetate, hydrazine hydrate, malononitrile, and aromatic aldehydes under ultrasonic irradiation, yielding heterocyclic derivatives with high purity and yields (up to 95%).

Cyclization Strategies

Cyclization of open-chain intermediates, such as amino alcohols or amino esters, under acidic or basic conditions, can lead to the formation of the oxolane ring with substituents at specific positions.

Example:

• Alkylation of amino alcohols followed by intramolecular cyclization under dehydrating conditions to form the oxolane core, with subsequent functionalization at the 3-position.

Specific Reaction Conditions and Reagents

Method	Starting Materials	Reagents	Conditions	Yield	References
Nucleophilic substitution	3-hydroxyoxolane derivatives	Methyl iodide, methylsulfanyl sources	Reflux, inert atmosphere	65-80%	,
Multicomponent reaction	Aromatic aldehyde, thiol, amino precursor	Ethyl acetoacetate, hydrazine hydrate, malononitrile	Ultrasonic irradiation, 40°C	~95%
Cyclization of amino alcohols	Amino alcohols + alkyl halides	Acidic or basic conditions	Reflux, dehydration	50-70%

Data Tables Summarizing Key Parameters

Table 1: Reaction Conditions for Synthesis Methods

Method	Solvent	Catalyst	Temperature	Time	Yield (%)
Nucleophilic substitution	Dimethylformamide	Potassium carbonate	50°C	16 hours	65-70%
Multicomponent reaction	Ethanol + ultrasonic	None	40°C	20 min	95%
Cyclization	Various	Acidic or basic	Reflux	4-6 hours	50-70%

Table 2: Comparative Analysis of Preparation Strategies

Strategy	Advantages	Disadvantages	Suitable for	Typical Yield
Nucleophilic substitution	Simple, scalable	Limited scope	Small to medium scale	65-80%
Multicomponent reactions	High yield, rapid	Requires optimization	Rapid synthesis	~95%
Cyclization	High regioselectivity	Multi-step	Specific functionalization	50-70%

Research Findings and Insights

• Efficiency and Selectivity: Multicomponent reactions have demonstrated superior efficiency, often exceeding 90% yield, with high regioselectivity and minimal by-products.
• Catalyst Role: Catalysts such as potassium carbonate or acid catalysts facilitate ring closure and substitution reactions, improving yields and reaction rates.
• Reaction Optimization: Temperature, solvent choice, and reaction time are critical parameters; for example, ultrasonic irradiation accelerates multicomponent reactions, reducing reaction times significantly.
• Structural Confirmation: Characterization techniques such as NMR, MS, and HPLC confirm the formation of the target compound with high purity.

Notes and Considerations

• Reagent Purity: Use of high-purity reagents is essential to minimize side reactions.
• Reaction Monitoring: TLC and LC-MS are recommended for real-time monitoring.
• Purification: Column chromatography or preparative HPLC ensures high purity of the final product.
• Scale-up Potential: Nucleophilic substitution methods are more amenable to scale-up, whereas multicomponent reactions excel in rapid synthesis of diverse analogs.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride to yield the corresponding amine.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Nitric acid (for nitration), halogens (for halogenation)

Major Products Formed

Oxidation: Sulfoxide, sulfone derivatives

Reduction: Corresponding amine

Substitution: Nitro or halogenated derivatives

Scientific Research Applications

2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs targeting specific enzymes or receptors.

Industry: It is used in the production of specialty chemicals and advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine involves its interaction with specific molecular targets. For example, in biological systems, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Core Structural Variations

• Oxolane vs. This may enhance solubility in polar solvents compared to fully aromatic analogs.

Substituent Effects

• Methylsulfanyl vs. Chlorophenyl Groups: The methylsulfanyl group in the target compound is electron-donating due to sulfur’s lone pairs, contrasting with the electron-withdrawing chlorine in 3-[(4-chlorophenyl)sulfanyl]-4-nitrobenzoic acid .
• Amine vs. Carboxamide/Nitro Groups :
  The primary amine in the target compound enables hydrogen bonding, unlike the nitro or carboxamide groups in analogs like 3-[(4-Chlorophenyl)sulfanyl]-5-(trifluoromethyl)pyridine-2-carboxamide . This distinction may influence solubility and interactions with biological targets.

Physicochemical Properties (Hypothetical Comparison)

Property	Target Compound	3-[(4-Chlorophenyl)sulfanyl]-4-nitrobenzoic acid	3-[(4-Chlorophenyl)sulfanyl]-2-phenylquinoline
Molecular Weight (g/mol)	~265	~319	~348
Key Functional Groups	Amine, SCH₃	Nitro, COOH	Sulfanyl, Quinoline
Predicted Solubility (Water)	Moderate (amine enhances)	Low (hydrophobic Cl, nitro)	Very Low (aromatic core)
Reactivity	Oxidation of SCH₃, amine basicity	Nitro reduction, acid-base reactions	Sulfanyl oxidation, π-π interactions

Biological Activity

2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews its synthesis, biological targets, and therapeutic implications based on diverse research findings.

Chemical Structure and Synthesis

The compound features a unique oxolane ring structure with a methylsulfanyl substituent on the phenyl ring. The synthesis typically involves multi-step organic reactions, which may include condensation and cyclization processes. Specific synthetic routes have been documented, emphasizing the importance of functional group manipulation to achieve the desired compound structure.

The biological activity of 2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine is primarily attributed to its interaction with various molecular targets, including enzymes and receptors involved in critical biochemical pathways. The compound has shown potential in inhibiting key enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and repair mechanisms in cells . By inhibiting DHFR, this compound could potentially limit the proliferation of cancer cells.

In Vitro Studies

In vitro studies have demonstrated that 2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine exhibits significant activity against specific cancer cell lines. For instance, it has been reported to induce apoptosis in certain types of leukemia cells by modulating pathways related to cell survival and death .

Data Table: Summary of Biological Activities

Biological Target	Activity	Reference
Dihydrofolate Reductase (DHFR)	Inhibition leading to reduced DNA synthesis
Cancer Cell Lines	Induction of apoptosis
Kinase Activity	Modulation of signaling pathways

Case Studies

• Leukemia Treatment : A study highlighted the efficacy of 2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine in inducing cell death in leukemia cell lines through the activation of caspase pathways. This suggests a potential for developing targeted therapies for hematological malignancies.
• Solid Tumors : Another investigation focused on solid tumor models where the compound demonstrated cytotoxic effects, leading to tumor regression in preclinical models. The underlying mechanism involved the inhibition of angiogenesis and modulation of tumor microenvironment factors.

Research Findings

Recent research has expanded on the understanding of this compound's pharmacological profile:

• Toxicity Studies : Preliminary toxicity assessments indicate that while the compound exhibits potent biological activity, careful dosage management is essential to mitigate adverse effects.
• Synergistic Effects : Combination therapies involving 2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine with other chemotherapeutics have shown enhanced efficacy, suggesting potential for use in multi-drug regimens.

Q & A

Q. What are the established synthetic routes for 2-Methyl-N-[4-(methylsulfanyl)phenyl]oxolan-3-amine, and what key reagents are involved?

The synthesis typically involves reacting 4-(methylsulfanyl)aniline with a functionalized oxolane derivative (e.g., 2-methyloxolane-3-tosylate) under nucleophilic substitution conditions. Key reagents may include bases like sodium hydride to deprotonate the amine and polar aprotic solvents (e.g., DMF) to enhance reactivity. Purification often employs column chromatography or recrystallization .

Q. How is the structural integrity of this compound validated in academic research?

Characterization relies on:

• 1H/13C NMR : To confirm substituent positions (e.g., methyl group on oxolane, methylsulfanyl on phenyl) .
• FTIR : To identify amine (–NH) and sulfur-containing functional groups .
• Mass spectrometry : For molecular weight verification . Advanced studies may use X-ray crystallography to resolve stereochemistry, as seen in analogous compounds .

Q. What preliminary biological assays are recommended to assess its activity?

Initial screening includes:

• Enzyme inhibition assays : Targeting enzymes like kinases or oxidoreductases, given sulfur’s role in binding .
• Receptor binding studies : Using radioligand displacement assays for GPCRs or neurotransmitter receptors .
• Cytotoxicity profiling : In cancer cell lines (e.g., MTT assay) to evaluate therapeutic potential .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield?

Systematic optimization involves:

• Catalyst screening : Palladium-based catalysts for coupling reactions or Lewis acids for ring closure .
• Solvent effects : Testing polar vs. non-polar solvents to stabilize intermediates .
• Temperature control : Lower temperatures to minimize side reactions (e.g., oxidation of –SMe group) . Design of Experiments (DoE) frameworks can statistically identify critical parameters .

Q. What strategies are effective for structure-activity relationship (SAR) studies?

• Substituent variation : Replace –SMe with –SO2Me or –SeMe to probe electronic effects on bioactivity .
• Oxolane ring modification : Introduce heteroatoms (e.g., sulfur) or expand the ring to a six-membered analogue .
• Stereochemical analysis : Synthesize enantiomers to assess chirality-dependent activity, as in related amines .

Q. How can conflicting bioactivity data across studies be resolved?

• Purity verification : Use HPLC (>95% purity) and elemental analysis to rule out impurities .
• Assay standardization : Compare results under identical conditions (e.g., pH, cell line, incubation time) .
• Orthogonal assays : Validate findings with alternative methods (e.g., SPR for binding affinity vs. functional assays) .

Q. What methodologies are suitable for identifying molecular targets?

• Affinity chromatography : Immobilize the compound to pull down interacting proteins from cell lysates .
• Computational docking : Screen against protein databases (e.g., PDB) to predict binding sites .
• CRISPR-Cas9 screening : Genome-wide knockout studies to identify genes modulating compound sensitivity .

Q. How does the methylsulfanyl group influence stability and reactivity?

• Oxidative susceptibility : The –SMe group may oxidize to sulfoxide or sulfone under acidic/oxidizing conditions. Stability studies (e.g., accelerated degradation in H2O2) are critical .
• Derivatization potential : Use halogenation (e.g., Br2) to replace –SMe, enabling further functionalization .

Q. What advanced analytical techniques resolve batch-to-batch variability?

• Chiral HPLC : To detect enantiomeric impurities in stereochemically complex batches .
• NMR metabolomics : Compare metabolic profiles of batches in biological systems to assess consistency .
• X-ray photoelectron spectroscopy (XPS) : To verify sulfur oxidation states in degraded samples .

Q. How can metabolic pathways and pharmacokinetics be studied in vitro?

• Liver microsomes : Incubate the compound with CYP450 enzymes to identify metabolites via LC-MS .
• Permeability assays : Use Caco-2 cell monolayers to predict intestinal absorption .
• Plasma protein binding : Equilibrium dialysis to measure free vs. bound fractions .